Cas no 102232-95-1 (3H-Pyrido[3,4-b]indole,1-(ethylthio)-4,9-dihydro-3-methyl-)

• Product Name: 3H-Pyrido[3,4-b]indole,1-(ethylthio)-4,9-dihydro-3-methyl-
• CAS No: 102232-95-1
• MF: C₁₄H₁₆N₂S
• MW: 244.355241775513
• CID: 198695
• PubChem ID: 24844830
• Update Time: 2025-04-19

3H-Pyrido[3,4-b]indole,1-(ethylthio)-4,9-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrido[3,4-b]indole,1-(ethylthio)-4,9-dihydro-3-methyl-
• 1-ethylsulfanyl-3-methyl-4,9-dihydro-3H-pyrido[3,4-b]indole
• BRN 0752237
• 9H-Pyrido(3,4-b)indole, 3,4-dihydro-1-ethylthio-3-methyl-
• 5-23-12-00148 (Beilstein Handbook Reference)
• 102232-95-1
• 1-(Ethylsulfanyl)-3-methyl-4,9-dihydro-3H-pyrido[3,4-b]indole
• DTXSID60907263
• 1-Ethylthio-3-methyl-3,4-dihydro-9H-pyrido(3,4-b)indole

• Inchi： 1S/C14H16N2S/c1-3-17-14-13-11(8-9(2)15-14)10-6-4-5-7-12(10)16-13/h4-7,9,16H,3,8H2,1-2H3
• InChI Key： YBCJUVYPGUPSCL-UHFFFAOYSA-N
• SMILES： S(CC)C1C2=C(C3C=CC=CC=3N2)CC(C)N=1

Computed Properties

• Exact Mass: 244.10342g/mol
• Monoisotopic Mass: 244.10342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.36g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines